![molecular formula C13H16FN3O4 B3982587 ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate](/img/structure/B3982587.png)
ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate
Overview
Description
“Ethyl 2-(4-fluoro-2-nitrophenyl)acetate” is a compound that has a molecular weight of 227.19 . It’s a solid at room temperature .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, physical state (solid, liquid, gas), melting point, boiling point, etc. For “Ethyl 2-(4-fluoro-2-nitrophenyl)acetate”, it’s known to be a solid at room temperature .
Mechanism of Action
The exact mechanism of action of ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes or receptors in the body. This compound has been shown to exhibit activity against a range of targets, including phosphodiesterases, proteases, and ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
Ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate has several advantages for use in lab experiments, including its high potency and selectivity against specific targets. However, it also has limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate, including the development of novel this compound derivatives with improved potency and selectivity, the investigation of its potential applications in the treatment of neurological disorders, and the exploration of its use as a tool for studying specific biological pathways and processes.
In conclusion, this compound is a promising compound with potential applications in drug discovery and development. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields of medicine and biology.
Scientific Research Applications
Ethyl 4-(4-fluoro-2-nitrophenyl)-1-piperazinecarboxylate has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit activity against a range of biological targets, including enzymes and receptors, making it a promising candidate for the development of novel therapeutics.
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(4-fluoro-2-nitrophenyl)piperazine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FN3O4/c1-2-21-13(18)16-7-5-15(6-8-16)11-4-3-10(14)9-12(11)17(19)20/h3-4,9H,2,5-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNIRRVDAVYYHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2=C(C=C(C=C2)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.